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Compound of Interest

Compound Name: Apamine

Cat. No.: B15707972

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Apamin is a polypeptide neurotoxin isolated from bee venom (apitoxin) composed

of 18 amino acids.[1][2] It is a highly potent and selective blocker of small-conductance

calcium-activated potassium channels (KCa2 or SK channels).[1][3] These channels are crucial

in regulating neuronal excitability and firing patterns.[4][5] Due to its specific mechanism of

action, Apamin is a valuable pharmacological tool for studying the role of SK channels in

various physiological and pathological processes, including synaptic plasticity,

neuroinflammation, and fibrosis.[1][4][6] Proper preparation and storage of Apamin stock

solutions are critical to ensure experimental reproducibility and maintain its biological activity.

Apamin Properties and Storage
This table summarizes the key characteristics of Apamin relevant for its use in cell culture.
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Parameter Data Citations

CAS Number 24345-16-2 [1][7]

Molecular Weight 2027.34 g/mol [1]

Appearance
White to off-white lyophilized

powder
[1][8]

Mechanism of Action

Potent and selective inhibitor

of small-conductance Ca2+-

activated K+ channels

(KCa2.1, KCa2.2, KCa2.3)

[3]

Recommended Solvents
Sterile, nuclease-free water;

DMSO
[1][9]

Solubility

Soluble up to 1 mg/mL in water

and up to 100 mg/mL in fresh

DMSO.

[7][9]

Typical Stock Conc. 100 µM - 1 mM [3][8]

Typical Working Conc.

IC₅₀ values are in the pM to

low nM range. Experimental

concentrations of 0.5-10 µg/mL

have been reported in cell

culture.

[1][3][10]

Storage (Lyophilized)

Store desiccated at -20°C for

up to 1 year or -80°C for up to

2 years.

[1]

Storage (Stock Solution)

Aliquot and store at -20°C for

1-6 months or -80°C for up to 6

months. Avoid repeated

freeze-thaw cycles.

[1][8][9][11][12]

Storage (Working Dilution) Not recommended for storage

longer than a few days.

Prepare fresh from stock

[8][12]
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solution before each

experiment.

Experimental Protocol: Preparing a 1 mM Apamin
Stock Solution
This protocol provides a step-by-step method for reconstituting lyophilized Apamin to create a

stable, concentrated stock solution.

Safety Precautions: Apamin is a neurotoxin. Always handle with appropriate personal protective

equipment (PPE), including gloves, a lab coat, and safety glasses. Work in a well-ventilated

area or a chemical fume hood.

Materials:

Apamin (lyophilized powder)

Sterile, nuclease-free water or high-quality, anhydrous DMSO

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer (optional)

0.22 µm sterile syringe filter (if using water as a solvent)

Procedure:

Pre-Reconstitution Centrifugation: Before opening, centrifuge the manufacturer's vial at a low

speed (e.g., 10,000 x g for 5 minutes) to ensure the lyophilized powder, which may be

difficult to see, is collected at the bottom of the vial.[8][12]

Solvent Selection: Choose a solvent based on your experimental needs.

Sterile Water: Recommended for most aqueous cell culture media.
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DMSO: Can be used for higher concentration stocks, but ensure the final concentration of

DMSO in your cell culture medium is non-toxic to your cells (typically <0.1%).

Calculation of Solvent Volume:

To prepare a 1 mM (1 mmol/L) stock solution, use the following formula: Volume (L) =

[Mass of Apamin (g)] / [Molecular Weight ( g/mol ) x Desired Concentration (mol/L)]

Example for 1 mg of Apamin:

Mass = 0.001 g

Molecular Weight = 2027.34 g/mol

Concentration = 0.001 mol/L

Volume (L) = 0.001 / (2027.34 * 0.001) = 0.0004933 L

Volume to add = 493.3 µL

Reconstitution:

Aseptically add the calculated volume of the chosen solvent to the vial of Apamin.

To aid dissolution, gently tap, tilt, and roll the vial. Avoid vigorous vortexing. If necessary, a

light vortex for a maximum of 3 seconds is acceptable.[8][12] For water-based solutions,

sonication may be used to aid dissolution if precipitation occurs.[1]

Sterilization (for water-based stocks): If you used sterile water to reconstitute Apamin, it is

best practice to filter the final stock solution through a 0.22 µm sterile syringe filter into a new

sterile tube to ensure sterility.[1][11] This step is not necessary for DMSO-based stocks.

Aliquoting and Storage:

Dispense the stock solution into small, single-use aliquots in sterile, low-protein-binding

microcentrifuge tubes. This is critical to prevent degradation from repeated freeze-thaw

cycles.[12]
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Clearly label each aliquot with the name ("Apamin"), concentration (1 mM), solvent

(Water/DMSO), and date of preparation.

Store the aliquots at -20°C or -80°C. The solution is stable for up to 6 months at -80°C.[1]

[11]

Preparation of Working Solution:

When ready to use, thaw a single aliquot of the stock solution.

Dilute the stock solution to the final desired working concentration in your pre-warmed cell

culture medium. Mix gently by pipetting.

Always prepare the final working solution fresh for each experiment.[12]

Visualized Workflows and Mechanisms
The following diagrams illustrate the key processes involved in preparing and using Apamin.
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Caption: Workflow for Apamin stock solution preparation.
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Caption: Mechanism of action of Apamin on SK channels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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